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Compound of Interest

Compound Name: 2-Methylpropionic-d7 acid

CAS No.: 223134-74-5

Cat. No.: B032904

Get Quote

An In-depth Technical Guide to the Safety and Handling of 2-Methylpropionic-d7 Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Methylpropionic-d7 acid, the deuterated analogue of isobutyric acid, is a valuable

isotopically labeled compound utilized in a range of scientific applications, from metabolic

research to serving as an internal standard in pharmacokinetic studies. While its chemical

behavior is nearly identical to its non-deuterated counterpart, the safe and effective use of this

compound demands a thorough understanding of its specific properties and associated

hazards. This guide provides a comprehensive overview of 2-Methylpropionic-d7 acid,

detailing its physicochemical properties, potential hazards, and rigorous protocols for its safe

handling, storage, and disposal. The methodologies outlined herein are designed to foster a

self-validating system of safety, ensuring the integrity of research and the protection of

laboratory personnel.
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2-Methylpropionic-d7 acid, with the chemical formula (CD₃)₂CDCOOH, is a stable,

isotopically labeled carboxylic acid.[1] The substitution of hydrogen with deuterium atoms

results in a higher molecular weight compared to the natural compound, a key feature for its

use in mass spectrometry-based quantification. The physicochemical properties are largely

extrapolated from its non-deuterated form, isobutyric acid, and are crucial for risk assessment

and the design of safe handling procedures.

Table 1: Physicochemical Properties of 2-Methylpropionic-d7 Acid and Isobutyric Acid

Property
2-Methylpropionic-
d7 Acid

Isobutyric Acid (for
comparison)

Data Source(s)

CAS Number 223134-74-5 79-31-2 [1]

Molecular Formula C₄HD₇O₂ C₄H₈O₂ [1][2]

Molecular Weight 95.15 g/mol 88.11 g/mol [1][3]

Appearance Clear, colorless liquid Clear, colorless liquid

Odor Pungent, stinging Pungent, stinging [4]

Melting Point
approx. -47 °C (-53

°F)
-47 °C (-53 °F) [5]

Boiling Point
approx. 153-154 °C

(307-309 °F)

153-154 °C (307-309

°F)
[5]

Density
Not specified,

expected > 0.95 g/cm³

0.95 g/cm³ at 25 °C

(77 °F)

Vapor Pressure Not specified 1.81 mm Hg [4]

Solubility
Soluble in water and

organic solvents

Soluble in water and

organic solvents

General chemical

knowledge

pH

2.3 (for a 500 g/L

solution of isobutyric

acid)

2.3 (for a 500 g/L

solution)
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Note: The physical properties of deuterated compounds are very similar to their non-deuterated

counterparts. The data for isobutyric acid is presented as a reliable proxy.

Hazard Identification and GHS Classification
Understanding the hazards associated with 2-Methylpropionic-d7 acid is the foundation of

safe laboratory practice. The Globally Harmonized System (GHS) of Classification and

Labelling of Chemicals provides a standardized framework for communicating these hazards.

The classification is based on the properties of the non-deuterated form, isobutyric acid.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor.[3]

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed.[3]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin.[3]

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage.[3]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage.[3]

Hazardous to the Aquatic

Environment, Acute Hazard
Category 3

H402: Harmful to aquatic life.

[3]

The primary hazards are its flammability, corrosivity, and toxicity upon dermal contact or

ingestion.[3] The vapor can form explosive mixtures with air, particularly at elevated

temperatures.[3]

Risk Assessment and Mitigation Workflow
A systematic approach to risk assessment is critical before any handling of 2-Methylpropionic-
d7 acid. This involves identifying the hazards, evaluating the risks associated with the planned
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experimental procedures, and implementing control measures to minimize these risks.

Phase 1: Planning & Assessment

Phase 2: Control Measures

Phase 3: Execution & Response

Identify Hazards
(Flammable, Corrosive, Toxic)

Ref: SDS Section 2

Evaluate Procedure
(Scale, Temperature, Duration)

 informs 

Assess Exposure Risk
(Inhalation, Dermal, Ingestion)

 determines 

Engineering Controls
(Fume Hood, Ventilation)

 mitigate via 

Administrative Controls
(SOPs, Training)

Execute Experiment
(Follow SOP)

 enables safe 

Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Emergency Preparedness
(Spill Kit, Eyewash, Shower)

 requires 

Waste Disposal
(Segregated, Labeled Waste Stream)

 generates 
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Caption: A logical workflow for risk assessment and mitigation.

Safe Handling and Storage Protocols
Adherence to strict handling and storage protocols is non-negotiable. The causality behind

these protocols is rooted in the compound's flammability, corrosivity, and toxicity.

Engineering Controls
The primary line of defense is to minimize exposure through engineering controls.

Ventilation: All handling of 2-Methylpropionic-d7 acid must be conducted in a certified

chemical fume hood to control vapor inhalation.[6] The pungent odor of the compound

serves as a sensory indicator of potential exposure, but should not be relied upon as a safe

threshold.

Ignition Sources: The compound is a flammable liquid.[3] Keep it away from open flames, hot

surfaces, sparks, and other potential ignition sources.[3] Use of explosion-proof electrical

equipment is required in areas of high concentration.[3]

Static Discharge: Take precautionary measures against static discharge by grounding and

bonding containers and receiving equipment during transfers.[3]

Personal Protective Equipment (PPE)
Appropriate PPE provides a crucial barrier against dermal and eye contact.

Eye and Face Protection: Wear chemical safety goggles and a face shield when handling the

neat compound or concentrated solutions.[3]

Skin Protection:

Gloves: Use chemically resistant gloves (e.g., butyl rubber, Viton®). Nitrile gloves may

offer limited protection for short-duration tasks; always check the manufacturer's

compatibility data. Immediately change gloves if they become contaminated.

Protective Clothing: A flame-retardant, antistatic lab coat is recommended. For larger

quantities or tasks with a high splash risk, a chemical-resistant apron or suit should be
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worn.

Respiratory Protection: If engineering controls are insufficient to maintain exposure below

occupational limits, a NIOSH-approved respirator with an organic vapor cartridge is

necessary.

Task: Handling 2-Methylpropionic-d7 Acid

Is the task performed
in a certified fume hood?

Volume > 50 mL or
splashing risk?

Yes

STOP WORK
Consult EHS

No

Required PPE:
- Safety Goggles

- Lab Coat
- Chemical-Resistant Gloves

No

Enhanced PPE:
- Face Shield

- Chemical Apron
- Flame-Retardant Coat

Yes

Click to download full resolution via product page

Caption: Decision tree for selecting appropriate PPE.

Storage Requirements
Proper storage is essential for maintaining chemical stability and preventing accidents.

Container: Keep the container tightly closed in a dry, cool, and well-ventilated area.[3]
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Temperature: Store at room temperature, away from heat sources.[1]

Incompatibilities: Store separately from strong oxidizing agents, strong bases, and strong

reducing agents.[6]

Security: The compound should be stored in a locked cabinet or an area accessible only to

authorized personnel.[3]

Emergency Procedures
Preparedness is key to mitigating the consequences of an accidental exposure or spill.

First Aid Measures
Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.

Seek immediate medical attention.[3]

Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with copious

amounts of water for at least 15 minutes. Seek immediate medical attention.[3] This

compound is corrosive and can cause severe burns, with a tendency for poor wound healing.

[3]

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Seek immediate medical attention from an ophthalmologist.

Ingestion: Do NOT induce vomiting. Rinse mouth with water. If the person is conscious, give

small quantities of water to drink. Never give anything by mouth to an unconscious person.

Seek immediate medical attention.[3]

Spill Response Protocol
Evacuate: Evacuate non-essential personnel from the spill area.

Ventilate: Ensure the area is well-ventilated, but avoid creating high airflow that could spread

vapors.

Control Ignition Sources: Extinguish all nearby ignition sources.
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Containment: For small spills, absorb with a non-combustible material like vermiculite, dry

sand, or earth. Do not use combustible materials like paper towels as the primary absorbent.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a suitable, labeled container for chemical waste.

Decontamination: Clean the spill area thoroughly with a suitable solvent, followed by soap

and water.

Waste Disposal: Dispose of the contaminated materials as hazardous waste in accordance

with local, state, and federal regulations.[3]

Waste Disposal
Disposal of 2-Methylpropionic-d7 acid and its contaminated materials must be handled as

hazardous waste.

Segregation: Collect waste in a dedicated, properly labeled, and sealed container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name, and associated hazards (Flammable, Corrosive, Toxic).

Disposal Vendor: All chemical waste must be disposed of through a licensed environmental

waste management company. Do not pour down the drain, as it is harmful to aquatic life and

can damage plumbing.[3]

Conclusion
2-Methylpropionic-d7 acid is an indispensable tool in modern research. Its safe and effective

use is predicated on a culture of safety that prioritizes risk assessment, engineering controls,

proper PPE, and emergency preparedness. By understanding the inherent hazards and

adhering to the protocols outlined in this guide, researchers can minimize risks, ensure the

integrity of their work, and maintain a safe laboratory environment for all.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b032904?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b032904?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

